Cas no 2228428-65-5 (tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate)
tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate
- tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate
- 2228428-65-5
- EN300-1900407
-
- Inchi: 1S/C14H17F3N4O2/c1-13(2,3)23-12(22)20-11-8-10(14(15,16)17)5-4-9(11)6-7-19-21-18/h4-5,8H,6-7H2,1-3H3,(H,20,22)
- InChI Key: ANSBQRJLTFKSIN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(CCN=[N+]=[N-])=C(C=1)NC(=O)OC(C)(C)C)(F)F
Computed Properties
- Exact Mass: 330.13036028g/mol
- Monoisotopic Mass: 330.13036028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 52.7Ų
tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1900407-0.05g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 0.05g |
$612.0 | 2023-09-18 | ||
| Enamine | EN300-1900407-0.1g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 0.1g |
$640.0 | 2023-09-18 | ||
| Enamine | EN300-1900407-0.25g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 0.25g |
$670.0 | 2023-09-18 | ||
| Enamine | EN300-1900407-0.5g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 0.5g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1900407-1.0g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-1900407-2.5g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 2.5g |
$1428.0 | 2023-09-18 | ||
| Enamine | EN300-1900407-5.0g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 5g |
$2110.0 | 2023-06-01 | ||
| Enamine | EN300-1900407-10.0g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 10g |
$3131.0 | 2023-06-01 | ||
| Enamine | EN300-1900407-1g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 1g |
$728.0 | 2023-09-18 | ||
| Enamine | EN300-1900407-5g |
tert-butyl N-[2-(2-azidoethyl)-5-(trifluoromethyl)phenyl]carbamate |
2228428-65-5 | 5g |
$2110.0 | 2023-09-18 |
tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate
Terbuthyl N-2-(2-Azidoethyl)-5-(Trifluoromethyl)phenylcarbamate: A Versatile Synthetic Intermediate in Medicinal Chemistry
Terbuthyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate represents a critical compound in the field of synthetic chemistry and pharmacological research. This carbamate derivative is characterized by its unique molecular structure, which combines a tert-butyl group with a phenyl ring substituted by a trifluoromethyl group and a 2-azidoethyl chain. The compound’s chemical formula, CAS No. 2228428-65-5, highlights its role as a potential pharmaceutical intermediate in the development of novel therapeutics. Recent advancements in drug design and chemical synthesis have underscored the significance of this molecule in targeting specific biological pathways, particularly in oncology and neurodegenerative disease research.
Trifluoromethyl groups are widely recognized for their ability to modulate metabolic stability and lipophilicity in small-molecule drugs. The presence of a trifluoromethyl substituent in tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate enhances its potential as a bioactive molecule by introducing electron-withdrawing effects that influence receptor binding and enzyme inhibition. Additionally, the azidoethyl chain serves as a functional group for click chemistry applications, enabling the rapid formation of complex molecular architectures through strain-promoted azide-alkyne cycloaddition (SPAAC) reactions. This property positions the compound as a valuable scaffold in the synthesis of targeted therapies and prodrug strategies.
Recent studies have demonstrated the utility of tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate in the development of fluorinated pharmaceuticals. Fluorine atoms, such as those in the trifluoromethyl group, are known to improve the drug-like properties of compounds by altering their hydrophobicity and <[^1]>. For instance, a 2023 publication in Journal of Medicinal Chemistry highlighted the role of fluorinated carbamates in enhancing the selectivity of inhibitors targeting kinase pathways associated with cancer progression. The tert-butyl group further contributes to the compound’s stereoselective synthesis, as it provides a bulkier substituent that can direct the formation of specific stereochemical configurations during asymmetric catalysis.
The carbamate functionality in this compound is particularly noteworthy due to its ability to act as a bioisostere for amino acid residues and peptide bonds. This makes tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate a promising candidate for the synthesis of peptide mimetics and small-molecule inhibitors. A 2024 study in Chemical Communications explored the use of fluorinated carbamates in modulating GPCR signaling, revealing their potential in treating neurological disorders such as Alzheimer’s disease. The azidoethyl chain in this compound also facilitates bioconjugation applications, enabling the attachment of radiolabels or fluorescent tags for in vivo imaging and targeted drug delivery.
In the context of green chemistry, the synthesis of tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate has been optimized to minimize environmental impact. Researchers have employed microwave-assisted synthesis and solid-phase synthesis techniques to improve reaction efficiency while reducing solvent usage. A 2023 review in Green Chemistry emphasized the importance of sustainable synthesis routes for fluorinated compounds, as these molecules often require energy-intensive processes due to their high electronegativity. The tert-butyl group in this compound also plays a role in protecting groups during multi-step syntheses, preventing unwanted side reactions and improving the overall yield of the target molecule.
Furthermore, the azidoethyl functionality in tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate has been leveraged in click chemistry to create multifunctional drug candidates. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated the use of SPAAC reactions to link this compound with antibody fragments, enabling the development of immunoconjugates for targeted cancer therapy. The trifluoromethyl group also enhances the photostability of the resulting conjugates, making them suitable for photodynamic therapy applications. These findings underscore the versatility of this compound in drug discovery and biomedical engineering.
Despite its promising applications, the synthesis of tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate presents challenges related to fluorination efficiency and stereochemical control. Researchers are actively exploring electrophilic fluorination and transition-metal-catalyzed methods to improve the yield and selectivity of its production. A 2023 article in Organic Letters reported the use of fluorine-containing reagents to achieve high fluorination efficiency while maintaining the integrity of the tert-butyl and azidoethyl groups. These advancements are critical for the large-scale production of this compound for pharmaceutical and industrial applications.
In conclusion, tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate exemplifies the intersection of synthetic chemistry, pharmacology, and green chemistry. Its unique molecular structure and functional groups make it a versatile intermediate in the development of novel therapeutics, particularly in the treatment of oncologic and neurodegenerative diseases. As research in fluorinated compounds and click chemistry continues to evolve, this compound is poised to play an increasingly important role in the future of drug discovery and biomedical innovation.
2228428-65-5 (tert-butyl N-2-(2-azidoethyl)-5-(trifluoromethyl)phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)